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Introduction

UNCG6934 is a potent and selective chemical probe that targets the N-terminal PWWP domain
of the Nuclear Receptor Binding SET Domain Protein 2 (NSD2), also known as MMSET or
WHSCL1.[1][2][3] NSD2 is a histone methyltransferase responsible for the di-methylation of
histone H3 at lysine 36 (H3K36me2), an epigenetic mark associated with active gene
transcription.[4][5] Aberrant NSD2 activity is implicated in various cancers, including multiple
myeloma.[4][5] UNC6934 acts as an antagonist, occupying the H3K36me2-binding pocket of
the NSD2 PWWP1 domain and disrupting its interaction with nucleosomes.[4][6] This leads to
the displacement of NSD2 from chromatin and its subsequent accumulation in the nucleolus.[1]
[2][4][6] These application notes provide detailed protocols for the preparation and use of
UNCG6934 in key in vitro assays to study its effects on NSD2 localization and target
engagement. A closely related, yet inactive, compound, UNC7145, is available as a negative
control.[6]
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Property Value Citation(s)
Molecular Weight 443.46 g/mol [1112]
Formula C24H21N504 [1][2]
Appearance Off-white to gray solid [1]

Purity >98% [3]

Solubility in DMSO

22-25 mg/mL (49.6 - 56.38
mM) (Fresh, non-hygroscopic
DMSO recommended)

[1](2]

Solubility in Water

Insoluble

[1](2]

Solubility in Ethanol

Insoluble

[2]

Storage (Powder)

-20°C for up to 3 years

[1]

Storage (Stock Solution)

-80°C for up to 6 months;
-20°C for up to 1 month

[1]

In Vitro Assay Parameters
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BENCHE

UNC6934 .
. _Incubation Key o
Assay Cell Line Concentrati . Citation(s)
Time Readout
on
Co-
localization of
NSD2 with
NSD2
nucleolar
Nucleolar u20s 5uM 4 hours [1][2][6]
o markers (e.g.,
Localization G
fibrillarin) by
confocal
microscopy.
ICso0 of 1.09 -
1.23 uM for
Target disruption of
Dose-
Engagement U20S N/A NSD2- [1][2][4]
dependent
(NanoBRET) PWWP1 and
H3.3
interaction.
Increased
NSD2 in the
soluble
NSD2 nuclear
Chromatin KMS-11 5uM 72 hours fraction by [4]
Displacement cellular
fractionation
and Western
blot.
K_d of 80 -
Biochemical 91 nM for
Binding N/A N/A N/A binding to [11[31[5]
(SPR) NSD2-
PWWPL1.
Nucleosome N/A Dose- N/A ICso0 of 104 [31[4]
Interaction dependent nM for
disruption of
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interaction.

Experimental Protocols
Preparation of UNC6934 Stock Solutions

Objective: To prepare a high-concentration stock solution of UNC6934 in DMSO for subsequent
dilution in cell culture media.

Materials:

 UNC6934 powder

Anhydrous/fresh Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortexer

Ultrasonic bath (optional)
Protocol:
e Bring the UNC6934 powder and DMSO to room temperature.

e Calculate the required amount of DMSO to achieve the desired stock concentration (e.g., 10
mM). For a 10 mM stock solution, dissolve 4.43 mg of UNC6934 in 1 mL of DMSO.

¢ Add the calculated volume of fresh DMSO to the vial containing the UNC6934 powder.

» Vortex thoroughly to dissolve the compound. If necessary, use an ultrasonic bath to aid
dissolution.[1]
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e Once fully dissolved, aliquot the stock solution into smaller volumes in sterile microcentrifuge
tubes to avoid repeated freeze-thaw cycles.

o Store the stock solution aliquots at -80°C for long-term storage (up to 6 months) or at -20°C
for short-term storage (up to 1 month).[1]

Protocol for Assessing NSD2 Nucleolar Localization by
Immunofluorescence

Objective: To visualize the subcellular localization of endogenous NSD2 in response to
UNC6934 treatment using confocal microscopy.

Materials:

U20S cells

e Cell culture medium (e.g., DMEM with 10% FBS)

» Glass coverslips in a 24-well plate

¢ UNC6934 stock solution (10 mM in DMSO)

» Negative control, UNC7145 (10 mM in DMSO)

e Phosphate-buffered saline (PBS)

» 2% Formaldehyde in PBS (Fixation buffer)

e 0.25% Triton X-100 in PBS (Permeabilization buffer)

e 1% Bovine Serum Albumin (BSA) in PBS-T (PBS with 0.1% Tween 20) (Blocking buffer)

e Primary antibody: anti-NSD2 (e.g., Abcam, ab75359)

e Primary antibody: anti-fibrillarin (nucleolar marker)

¢ Fluorescently-labeled secondary antibodies (e.g., Alexa Fluor 488 and Alexa Fluor 594)
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e DAPI or Hoechst 33342 (for nuclear counterstain)

e Mounting medium

o Confocal microscope

Protocol:

Cell Seeding: Seed U20S cells onto glass coverslips in a 24-well plate at a density that will
result in 50-70% confluency the next day.

o Compound Treatment: The following day, treat the cells with 5 uM UNC6934 or 5 uM
UNC7145 (negative control).[6] A DMSO vehicle control should be included. Incubate for 4
hours at 37°C.[1][2][6]

» Fixation: After incubation, aspirate the medium and wash the cells three times with PBS. Fix
the cells with 2% formaldehyde in PBS for 10 minutes at room temperature.[6]

o Permeabilization: Wash the cells three times with PBS. Permeabilize with 0.25% Triton X-
100 in PBS for 10 minutes at room temperature.[6]

e Blocking: Wash the cells three times with PBS. Block with 1% BSA in PBS-T for 1 hour at
room temperature.[6]

e Primary Antibody Incubation: Dilute the primary antibodies (anti-NSD2 and anti-fibrillarin) in
the blocking buffer according to the manufacturer's recommendations. Incubate the cells with
the primary antibody solution overnight at 4°C.[6]

e Secondary Antibody Incubation: Wash the cells three times with PBS-T. Dilute the
fluorescently-labeled secondary antibodies in the blocking buffer. Incubate the cells with the
secondary antibody solution for 1 hour at room temperature, protected from light.

o Counterstaining: Wash the cells three times with PBS-T. Incubate with DAPI or Hoechst
33342 solution for 5-10 minutes at room temperature to stain the nuclei.[7]

¢ Mounting: Wash the cells twice with PBS. Mount the coverslips onto glass slides using an
appropriate mounting medium.
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» Imaging and Analysis: Acquire images using a confocal microscope. Analyze the co-
localization of the NSD2 signal with the fibrillarin signal. Quantification can be performed
using methods such as Pearson's correlation coefficient.[1][2]

Protocol for Cellular Target Engagement using
NanoBRET™ Assay

Objective: To quantitatively measure the engagement of UNC6934 with the NSD2-PWWP1
domain in live cells.

Materials:

U20S cells

e Vectors for NanoLuc®-NSD2-PWWHPL1 fusion protein and HaloTag®-Histone H3.3
o Transfection reagent

e Opti-MEM™ | Reduced Serum Medium

* UNC6934 and UNC7145 stock solutions

» NanoBRET™ Nano-Glo® Substrate and Extracellular NanoLuc® Inhibitor

o HaloTag® NanoBRET™ 618 Ligand (Tracer)

» White, 96-well assay plates

e Luminometer capable of measuring luminescence and filtered light emission (e.g., BRET
ratio)

Protocol:

o Cell Transfection: Co-transfect U20S cells with the NanoLuc®-NSD2-PWWP1 and
HaloTag®-Histone H3.3 expression vectors according to the transfection reagent
manufacturer's protocol.
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o Cell Seeding: After 24 hours, harvest the transfected cells and seed them into a white, 96-
well plate at an appropriate density in culture medium.

o Compound Treatment: Prepare serial dilutions of UNC6934 and UNC7145 in cell culture
medium. Add the compounds to the appropriate wells and include a DMSO vehicle control.

e Tracer and Substrate Addition: Prepare the NanoBRET™ detection reagent by mixing the
HaloTag® NanoBRET™ 618 Ligand and the NanoBRET™ Nano-Glo® Substrate in Opti-
MEM™,

o Assay Measurement: Add the detection reagent to all wells. Incubate the plate at 37°C for a
period determined by assay optimization (typically 2-4 hours).

o Data Acquisition: Measure the donor emission (NanoLuc®) and acceptor emission
(HaloTag® 618) using a luminometer equipped with appropriate filters (e.g., 460nm for donor
and >600nm for acceptor).

o Data Analysis: Calculate the NanoBRET™ ratio by dividing the acceptor signal by the donor
signal. Plot the NanoBRET™ ratio against the log of the compound concentration and fit the
data to a dose-response curve to determine the I1Cso value.[4]

Protocol for Cellular Fractionation and Western Blotting

Objective: To determine the effect of UNC6934 on the distribution of NSD2 between chromatin-
bound and soluble nuclear fractions.

Materials:

e KMS-11 cells

» UNC6934 and UNC7145 stock solutions
» Cell culture medium

e PBS

» Subcellular protein fractionation kit (or buffers for cytoplasmic, nuclear soluble, and
chromatin-bound fractions)
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» Protease inhibitor cocktail

e SDS-PAGE gels

» Transfer buffer

 Nitrocellulose or PVDF membranes

» Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

e Primary antibodies: anti-NSD2, anti-Histone H3 (chromatin fraction marker), anti-GAPDH
(cytoplasmic marker)

o HRP-conjugated secondary antibodies
o ECL detection reagent

o Chemiluminescence imaging system
Protocol:

e Cell Treatment: Culture KMS-11 cells and treat with 5 uM UNC6934, 5 uM UNC7145, or
DMSO for 72 hours.[4]

o Cell Harvesting: Harvest the cells by centrifugation and wash with cold PBS.

o Subcellular Fractionation: Perform subcellular fractionation according to a detailed protocol
or a commercial kit's instructions to separate the cytoplasmic, soluble nuclear, and
chromatin-bound fractions.[8][9] Ensure protease inhibitors are added to all lysis buffers. A
schematic of one such protocol involves sequential extraction with buffers of increasing salt
concentration.[4]

o Protein Quantification: Determine the protein concentration of each fraction using a BCA or
Bradford assay.

o Western Blotting: a. Normalize the protein amounts for each fraction and prepare samples
for SDS-PAGE. b. Separate the proteins by SDS-PAGE and transfer them to a nitrocellulose
or PVDF membrane. c. Block the membrane with blocking buffer for 1 hour at room
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temperature. d. Incubate the membrane with the primary anti-NSD2 antibody overnight at
4°C. e. Wash the membrane with TBST and incubate with the appropriate HRP-conjugated
secondary antibody for 1 hour at room temperature. f. Wash the membrane again and
develop with ECL detection reagent. g. Capture the chemiluminescent signal using an
imaging system. h. Probe the same blot for loading controls and fraction markers (e.g.,
GAPDH for cytoplasm, Histone H3 for chromatin).[5][10]

e Analysis: Compare the intensity of the NSD2 band in the different fractions between the
UNC6934-treated, UNC7145-treated, and DMSO control samples to assess the
displacement of NSD2 from chromatin.

Mandatory Visualization
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Seed U20S cells
on coverslips

Treat with UNC6934 (5 pM),
UNC7145, or DMSO for 4h

.

Fix with Formaldehyde
& Permeabilize with Triton X-100

:

Block with 1% BSA

l

Incubate with primary antibodies
(anti-NSD2, anti-Fibrillarin)

:

Incubate with fluorescent
secondary antibodies & DAPI

:

Mount coverslips

:

Confocal Microscopy

Analyze NSD2 and Fibrillarin
co-localization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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